Cas no 2757927-23-2 (Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate)

• Product Name: Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate
• CAS No: 2757927-23-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6150449
• PubChem ID: 165762536
• Update Time: 2025-06-08

Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate
• 2757927-23-2
• EN300-37101788
• Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(13)11-4-7(5-11)8(12)6-14-11/h7-8H,4-6,12H2,1-3H3
• InChI Key： WNRWMYMQFRMIGQ-UHFFFAOYSA-N
• SMILES： O1CC(C2CC1(C(=O)OC(C)(C)C)C2)N

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate

Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate (CAS No. 2757927-23-2)

Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate (CAS No. 2757927-23-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic amines and is characterized by its tert-butyl protecting group, which provides enhanced stability and reactivity in various chemical reactions.

The molecular structure of Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate consists of a seven-membered ring with an oxygen atom and an amino group, making it a valuable intermediate in the synthesis of complex organic molecules and pharmaceuticals. The tert-butyl group, attached to the carboxylic acid moiety, serves as a protecting group, which can be selectively removed under mild conditions, allowing for further functionalization of the molecule.

Recent studies have highlighted the potential applications of Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate in drug discovery and development. For instance, a research team at the University of California, San Francisco, has reported that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The unique bicyclic structure and the presence of the amino group make it an attractive scaffold for designing ligands with high affinity and selectivity for specific GPCRs.

In addition to its potential as a GPCR modulator, Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate has also shown promise in the field of neuropharmacology. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects in vitro and in vivo models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways that are crucial for neuronal survival and function.

The synthesis of Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the ring-closing metathesis (RCM) reaction followed by selective functionalization steps to introduce the amino group and the tert-butyl protecting group. This synthetic strategy allows for high yields and excellent purity, making it suitable for large-scale production.

From a pharmacological perspective, Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate has been evaluated for its safety and efficacy in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a lead compound in drug discovery programs.

In conclusion, Tert-butyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate (CAS No. 2757927-23-2) represents a promising molecule with diverse applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation and optimization as a therapeutic agent for various diseases, particularly those involving GPCRs and neurodegenerative disorders.